Cas no 2172127-47-6 (4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}butanoic acid)

• Product name: 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}butanoic acid
• CAS No: 2172127-47-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6281625
• PubChem ID: 165530482

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}butanoic acid
• 2172127-47-6
• 4-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]azetidin-3-yl}butanoic acid
• EN300-1580909

• Inchi： 1S/C27H32N2O6/c1-34-24(26(32)29-15-18(16-29)7-6-12-25(30)31)13-14-28-27(33)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： ILLVJHAKEZILKF-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(CCCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 3.1

Additional information on 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}butanoic acid

测试